Cas no 129280-33-7 (4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(8-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-)

• Product Name: 4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(8-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-
• CAS No: 129280-33-7
• MF: C₂₀H₁₆O₆
• MW: 352.337446212769
• MDL: MFCD28100710
• CID: 188822
• PubChem ID: 5481948
• Update Time: 2025-07-13

4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(8-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(8-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-
• semilicoisoflavone B
• 5,7-dihydroxy-3-(8-hydroxy-2,2-dimethylchromen-6-yl)chromen-4-one
• [ "" ]
• PSX005
• 4H-1-BENZOPYRAN-4-ONE, 5,7-DIHYDROXY-3-(8-HYDROXY-2,2-DIMETHYL-2H-1-BENZOPYRAN-6-YL)-
• LMPK12050248
• CHEBI:69093
• 129280-33-7
• SemilicoisoflavoneB
• 5,7,8'-Trihydroxy-2',2'-dimethyl-2'H-[3,6']bi[1-benzopyranyl]-4-one
• SCHEMBL755145
• 5,7,8'-Trihydroxy-2',2'-dimethyl-2'H,4H-3,6'-bichromen-4-one
• NCGC00247522-01
• SMR000470941
• FT-0775385
• 5,7-Dihydroxy-3-(8-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-4H-1-benzopyran-4-one, 9CI
• CS-0016684
• DTXSID60156133
• 5,7-dihydroxy-3-(8-hydroxy-2,2-dimethyl-chromen-6-yl)chromen-4-one
• CHEMBL1864439
• MLS000697602
• 5,7-dihydroxy-3-(8-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-4H-1-benzopyran-4-one
• HY-N1280
• 5,7,8'-Trihydroxy-2',2'-dimethyl-2'H-(3,6')bi(1-benzopyranyl)-4-one
• AKOS032949073
• Q27137434
• HMS2269L18
• UNII-T9TP371NFX
• DTXCID9078624
• MS-25458
• T9TP371NFX

• MDL： MFCD28100710
• Inchi： 1S/C20H16O6/c1-20(2)4-3-10-5-11(6-15(23)19(10)26-20)13-9-25-16-8-12(21)7-14(22)17(16)18(13)24/h3-9,21-23H,1-2H3
• InChI Key： LWZACZCRAUQSLH-UHFFFAOYSA-N
• SMILES： O1C2C(=CC(C3=COC4C=C(C=C(C=4C3=O)O)O)=CC=2C=CC1(C)C)O

Computed Properties

• Exact Mass: 352.09500
• Monoisotopic Mass: 352.094688
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2
• XLogP3: 3.6

Experimental Properties

• Color/Form: Oil
• Density: 1.443±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 615.5°C at 760 mmHg
• Flash Point: 225.5°C
• Refractive Index: 1.682
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 100.13000
• LogP: 3.76100
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(8-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone